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Introduction

Nitromethane (NM), a monopropellant, is known for its relative insensitivity to detonation.
However, its sensitivity can be significantly enhanced by the addition of certain chemical
compounds, a process known as sensitization. Among the most effective sensitizers are
organic amines, with diethylenetriamine (DETA) being a prominent example. The addition of
small quantities of DETA to nitromethane drastically reduces its critical diameter and increases
its susceptibility to initiation by shock waves.[1][2][3][4][5] This heightened sensitivity is
attributed to the formation of the aci-form of nitromethane in a basic solution, which is more
reactive.[1][4] This document provides detailed application notes and experimental protocols for
the use of DETA as a sensitizer for nitromethane, targeting researchers in the fields of
energetic materials and related areas.

Application Notes

The primary application of sensitizing nitromethane with diethylenetriamine is to create liquid
explosive compositions with tailored detonation properties. The addition of DETA allows for the
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reliable initiation of detonation in smaller charge diameters and with less powerful initiators than
what is required for pure nitromethane.[1][4]

Key effects of DETA sensitization include:

e Reduction of Critical Diameter: The minimum diameter of a cylindrical charge that can
sustain a steady detonation is known as the critical diameter. The addition of DETA
significantly reduces the critical diameter of nitromethane.[1][3][4][5] This effect is
concentration-dependent, with a minimum critical diameter being achieved at a specific
DETA concentration, beyond which the critical diameter may start to increase again.[3][5]

 Increased Detonation Velocity at Low Concentrations: At very low concentrations (around
0.1-0.2% by weight), DETA can cause a slight increase in the detonation velocity of
nitromethane.[2][6][7] However, as the concentration increases further, the detonation
velocity generally decreases due to DETA acting as a diluent and reducing the overall heat of
the explosion.[2][8]

e Reduced Reaction Time: The characteristic reaction time in the detonation wave is reduced
with the addition of DETA, indicating a faster chemical reaction rate.[2][6][9]

o Altered Shock Sensitivity: Amines, including DETA, are known to sensitize nitromethane to
shock initiation.[1][4] This means that a lower pressure shock wave is required to initiate
detonation in the sensitized mixture.

The selection of DETA concentration is a critical parameter that depends on the desired
application. For applications requiring maximum sensitivity and a small critical diameter, an
optimal concentration of DETA must be determined experimentally. It is important to note that
while DETA is an effective sensitizer, it is a caustic and toxic compound, and appropriate safety
precautions must be taken during handling.[10]

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of diethylenetriamine
concentration on the detonation properties of nitromethane, as reported in the cited literature.

Table 1: Effect of DETA Concentration on Detonation Velocity and Other Parameters
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DETA . Detonation Particle

Concentrati Density Velocity (D, Velocity (u, Pressure (p, Source
on (wt%) (glem’) kml/s) kml/s) GPa)

0 1.137 6.27 1.82 13.0 [8]
0.0125 1.137 6.36 1.88 13.6 [8]
0.025 1.137 6.36 1.88 13.6 [8]
0.05 1.137 6.36 1.88 13.6 [8]
0.1 1.137 6.35 1.88 13.6 [8]
0.2 1.137 6.35 1.87 13.4 [8]
0.25 1.136 6.29 1.87 134 [8]
0.5 1.136 6.29 1.87 13.3 [8]
1 1.135 6.28 1.87 13.3 [8]
2 1.133 6.28 1.83 13.0 [8]
5 1.126 6.22 1.81 12.6 [8]
10 1.116 6.19 1.48 10.2 [8]
15 1.105 6.15 - - [8]

Table 2: Detonation Velocity of NM/DETA Solutions at Various Concentrations

DETA Concentration (wt%) Detonation Velocity (D, km/s)

~0.1 Increases

0.2 Maximum

~0.3 Returns to near neat NM value

0.5-10 Monotonically decreases
Source:[2]
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Table 3: Critical Diameter of NM/DETA Mixtures

DETA Concentration (wt%) Confinement Critical Diameter (mm)
Oto 2.5 - Decreases from ~18 to 4.7
Source:[4]

Experimental Protocols

The following protocols are derived from the methodologies described in the referenced
literature. They provide a general framework for preparing and testing diethylenetriamine-
sensitized nitromethane.

Protocol for Preparation of NM/DETA Mixtures

Objective: To prepare homogeneous mixtures of nitromethane and diethylenetriamine at
specified weight percentages.

Materials:

Nitromethane (NM), analytical grade

Diethylenetriamine (DETA), analytical grade

Glass beakers or flasks

Magnetic stirrer and stir bars

Analytical balance (accuracy £0.001 g)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.
Procedure:

e Ensure all work is conducted in a well-ventilated fume hood due to the toxicity of the
components.
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o Determine the desired total mass of the mixture and the weight percentages of NM and
DETA.

o Tare a clean, dry glass beaker on the analytical balance.

o Carefully weigh the required amount of nitromethane into the beaker.

 In the same beaker, carefully add the required amount of diethylenetriamine.
e Place a magnetic stir bar into the beaker.

» Place the beaker on a magnetic stirrer and stir the mixture at a moderate speed until it is
visually homogeneous. This should be done immediately before the experiment to ensure
uniformity.[8]

Protocol for Determination of Detonation Velocity using
VISAR

Objective: To measure the steady-state detonation velocity of NM/DETA mixtures.

Apparatus:

Velocity Interferometer System for Any Reflector (VISAR)

Explosive charge confinement tubes (e.g., polypropylene, steel, or brass)[2][8]

Initiation system (e.g., pressed TNT charge, electric blasting cap)[8]

High-speed data acquisition system

Water window or other transparent window material

Thin aluminum foil (e.g., 7 um thick)[8]

Procedure:

¢ Prepare the NM/DETA mixture according to Protocol 4.1.
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Fill the explosive charge tube with the prepared mixture, ensuring no air bubbles are
trapped. The charge dimensions should be sufficient to ensure a steady-state detonation is
achieved (typically a length of at least 5-6 times the charge diameter).

Place a thin aluminum foil at the end of the charge, followed by a water window. The foil acts
as the reflector for the VISAR laser.[8]

Position the VISAR probe to focus the laser onto the aluminum foil through the water

window.

Place the initiation system at the opposite end of the charge tube.
Arm the initiation system and the data acquisition system.

Initiate the detonation.

The VISAR will record the velocity of the explosive-water interface, from which the particle
velocity and detonation velocity can be derived. The accuracy of velocity measurements can
be on the order of £10 m/s.[2][8]

Protocol for Determination of Critical Diameter

Objective: To determine the minimum charge diameter that can sustain a detonation for a given
NM/DETA mixture.

Apparatus:

A series of confinement tubes of varying internal diameters (e.g., glass, PVC, or Tygon™)[3]

[5]
Initiation system (e.qg., electric blasting cap)
Witness plate (e.g., steel or aluminum)

High-speed camera (optional, for observing the detonation propagation)

Procedure:

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.researchgate.net/publication/271911356_Effect_of_diethylenetriamine_on_the_structure_of_detonation_waves_in_nitromethane
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4971463/7411468/030005_1_online.pdf
https://www.researchgate.net/publication/271911356_Effect_of_diethylenetriamine_on_the_structure_of_detonation_waves_in_nitromethane
https://www.semanticscholar.org/paper/EFFECT-OF-DIETHYLENETRIAMINE-AND-TRIETHYLAMINE-ON-Lee-Jiang/5bbbb575d21c2dbc77212fcf0059dc3eadb44594
https://pubs.aip.org/aip/acp/article/505/1/797/728664/Effect-of-Diethylenetriamine-and-Triethylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12653574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Prepare the NM/DETA mixture of the desired concentration.

o Select a tube of a specific diameter and fill it with the mixture.
« Insert an initiator into one end of the tube.

o Place a witness plate at the opposite end of the tube.

« Initiate the charge.

o Examine the witness plate for evidence of detonation (e.g., a clean hole punched through the
plate indicates a high-order detonation, while fragmentation or no damage suggests failure).

* Repeat the experiment with tubes of different diameters.

e The critical diameter is bracketed between the smallest diameter that sustained a detonation
and the largest diameter that failed.

 Alternatively, for higher accuracy, a fixed tube diameter can be used while varying the
sensitizer concentration to find the critical concentration for that diameter.

Visualizations

The following diagrams illustrate the experimental workflows for the sensitization and testing of
nitromethane with diethylenetriamine.

Preparation of NM/DETA Mixture

Homogenize Mixture
(Magnetic Stirring)

Weigh Nitromethane Weigh Diethylenetriamine Mix Components

Homogeneous NM/DETA Mixture

Click to download full resolution via product page

Caption: Workflow for the preparation of a homogeneous nitromethane and diethylenetriamine
mixture.
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Detonation Velocity Measurement (VISAR)

) Assemble Firing Setup
Prepared NM/DETA Mixture Fill Charge Tube }—b{ (Initiator, Foil, Window) Align VISAR

—»{ Record Velocity Profile }—»{ Analyze Data Detonation Velocity

Click to download full resolution via product page

Caption: Experimental workflow for measuring the detonation velocity of NM/DETA mixtures
using VISAR.
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Critical Diameter Determination

Prepare NM/DETA Mixture

Select Tube Diameter

\
A

-
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Click to download full resolution via product page

Caption: Iterative workflow for the determination of the critical diameter of NM/DETA mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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